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Compound of Interest

Compound Name: 2-Methyl-4-(methylsulfanyl)aniline

Cat. No.: B3056989 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methyl-4-(methylsulfanyl)aniline was

not readily available in the conducted search. The following guidance is based on the safety

data for the closely related compound, 2-(Methylthio)aniline, and general safety protocols for

hazardous aniline derivatives. Researchers and laboratory personnel should handle this

compound with caution and adhere to all applicable local, state, and federal regulations for

hazardous waste disposal.

This guide provides essential safety and logistical information for the proper disposal of 2-
Methyl-4-(methylsulfanyl)aniline, tailored for researchers, scientists, and drug development

professionals. The procedures outlined below are designed to ensure the safe handling and

disposal of this chemical, minimizing risks to personnel and the environment.

Key Safety and Property Data
For safe handling and emergency preparedness, it is crucial to be aware of the chemical and

physical properties of the substance. The following data is for the closely related compound, 2-

(Methylthio)aniline.
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Property Value Citation

Molecular Formula C₇H₉NS [1]

Molecular Weight 139.22 g/mol [1]

Boiling Point 234 °C

Density 1.111 g/mL at 25 °C

Refractive Index n20/D 1.624

Flash Point
> 113 °C (>235.4 °F) - closed

cup

Storage Temperature
Keep in a dry, cool, and well-

ventilated place.
[2]

Experimental Protocols: Disposal Procedures
The proper disposal of 2-Methyl-4-(methylsulfanyl)aniline is critical due to its potential toxicity

and environmental hazards. The following step-by-step procedures should be followed.

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure that all personnel are equipped with the

appropriate PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., Butyl, Neoprene, Polyvinyl alcohol (PVA),

or Viton). Nitrile gloves are not recommended for aniline compounds[3].

Body Protection: A fully-buttoned lab coat.

Respiratory Protection: Use in a chemical fume hood. For spill cleanup, a self-contained

breathing apparatus may be necessary[4].

Spill and Contamination Management
In the event of a spill, follow these procedures:
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Small Spills:

If a small amount of the substance is spilled (manageable within 10 minutes), trained

personnel may clean it up[3].

Absorb the spill with an inert, dry material such as vermiculite or sand[3][5].

Sweep or scoop the absorbed material into a suitable, clean, dry, and closed container for

disposal[4].

Avoid generating dust[4].

Ventilate the area and wash the spill site after material pickup is complete[6].

Large Spills:

Evacuate the area immediately.

Secure the area and prevent entry.

Contact your institution's Environmental Health & Safety (EH&S) department for

assistance[3].

Waste Collection and Storage
Waste Container: Collect waste 2-Methyl-4-(methylsulfanyl)aniline in a compatible and

clearly labeled container, such as a polyethylene container provided by your institution's

waste management service[3].

Labeling: The container must be labeled as hazardous waste, indicating the full chemical

name.

Storage: Store the waste container in a designated, secure, cool, and well-ventilated area,

away from incompatible materials like strong oxidizers, strong acids, and strong bases[3].

The storage area should have secondary containment.

Final Disposal
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Do Not Dispose in Drains or Regular Trash: Aniline and its derivatives must be managed as

dangerous waste and should never be disposed of down the drain or in the regular waste

stream[3].

Licensed Disposal Company: Arrange for the disposal of the hazardous waste through a

licensed disposal company. This combustible material may be burned in a chemical

incinerator equipped with an afterburner and scrubber[7].

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations for hazardous waste[5][6].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Methyl-4-
(methylsulfanyl)aniline.
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Figure 1. Disposal Workflow for 2-Methyl-4-(methylsulfanyl)aniline
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Caption: Disposal Workflow for 2-Methyl-4-(methylsulfanyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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